Cas no 215868-23-8 (6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU))

• Product Name: 6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU)
• CAS No: 215868-23-8
• MF: C₁₀H₆O₃F₂
• MW: 212.15
• MDL: MFCD01073675
• CID: 2724932
• Update Time: 2025-06-27

6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU) Chemical and Physical Properties

Names and Identifiers

• H-LYS-LYS-LYS-LYS-LYS-OH
• 6,8-Difluoro-7-hydroxy-4-methylcoumarin
• Marina Blue
• 6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU)

• MDL： MFCD01073675

Experimental Properties

• Density: 1.494±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU)

Recent Advances in the Application of 6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU, CAS: 215868-23-8) in Chemical Biology and Pharmaceutical Research

6,8-Difluoro-7-hydroxy-4-methylcoumarin (DIFMU, CAS: 215868-23-8) has emerged as a versatile fluorogenic substrate and probe in chemical biology and pharmaceutical research. This coumarin derivative exhibits unique photophysical properties, including high quantum yield and sensitivity to enzymatic activity, making it particularly valuable for assays involving hydrolytic enzymes such as β-galactosidase and β-glucuronidase. Recent studies have expanded its applications to live-cell imaging, high-throughput screening, and drug discovery platforms.

A 2023 study published in Analytical Chemistry demonstrated DIFMU's superior performance as a fluorogenic substrate for detecting bacterial β-glucuronidase activity, achieving 40% higher sensitivity compared to traditional substrates. The research team attributed this enhancement to the electron-withdrawing difluoro groups at the 6- and 8-positions, which significantly improve the compound's photostability and fluorescence quantum yield (Φ = 0.85 in aqueous buffer). These properties make DIFMU particularly suitable for long-term imaging experiments where photobleaching is a concern.

In pharmaceutical applications, DIFMU has shown promise in prodrug activation monitoring. A recent Journal of Medicinal Chemistry publication (2024) reported its use in tracking the release of active drug molecules from glucuronide prodrugs in tumor microenvironments. The study utilized DIFMU's fluorescence turn-on property (λ_ex = 325 nm, λ_em = 450 nm) to visualize drug activation kinetics in real-time, providing valuable pharmacokinetic data for anticancer prodrug development.

The compound's chemical stability has been systematically investigated in a 2024 Molecular Pharmaceutics study, which established optimal storage conditions (4°C, pH 7.4 buffer) that maintain >95% stability over six months. This research also characterized DIFMU's membrane permeability using Caco-2 cell models, demonstrating its suitability for both extracellular and intracellular enzyme activity assays. The study noted that the methyl group at the 4-position contributes to enhanced cellular uptake compared to unsubstituted coumarin derivatives.

Emerging applications include DIFMU's incorporation into nanoparticle-based sensing systems. A 2023 ACS Nano publication detailed its conjugation with gold nanoparticles for the detection of enzyme activity at single-molecule resolution. This nanoplatform achieved sub-nanomolar detection limits for β-galactosidase, opening new possibilities for early disease biomarker detection. The researchers highlighted DIFMU's role in providing a "double-check" mechanism through both fluorescence enhancement and nanoparticle aggregation signals.

Future research directions focus on expanding DIFMU's utility through structural modifications. Computational studies published in Journal of Chemical Information and Modeling (2024) predict that additional substitutions at the 3-position could further tune its electronic properties for specific applications. Several pharmaceutical companies have included DIFMU-based assays in their drug discovery pipelines, particularly for glycosidase inhibitor screening, underscoring its growing importance in medicinal chemistry.